Cas no 1354963-26-0 (6-cyclopropyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxamide)

• Product Name: 6-cyclopropyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxamide
• CAS No: 1354963-26-0
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD20731167
• CID: 4592783
• PubChem ID: 56828053
• Update Time: 2025-05-30

6-cyclopropyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• Isoxazolo[5,4-b]pyridine-4-carboxamide, 6-cyclopropyl-3-(1-methylethyl)-
• 6-cyclopropyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxamide

• MDL： MFCD20731167
• Inchi： 1S/C13H15N3O2/c1-6(2)11-10-8(12(14)17)5-9(7-3-4-7)15-13(10)18-16-11/h5-7H,3-4H2,1-2H3,(H2,14,17)
• InChI Key： XEJSPPQQJNLDBZ-UHFFFAOYSA-N
• SMILES： C12ON=C(C(C)C)C1=C(C(N)=O)C=C(C1CC1)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on 6-cyclopropyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxamide

Comprehensive Overview of 6-Cyclopropyl-3-(Propan-2-yl)-1,2-Oxazolo[5,4-b]Pyridine-4-Carboxamide (CAS No. 1354963-26-0)

The compound 6-cyclopropyl-3-(propan-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxamide (CAS No. 1354963-26-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused oxazole and pyridine ring system, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its carboxamide functional group, which is often associated with bioactivity and binding affinity to biological targets.

In recent years, the demand for novel heterocyclic compounds like 6-cyclopropyl-3-(propan-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxamide has surged due to their versatility in medicinal chemistry. This compound aligns with current trends in the search for small-molecule inhibitors and kinase-targeting agents, which are hot topics in oncology and inflammation research. Its cyclopropyl and isopropyl substituents contribute to its lipophilicity, a critical factor in optimizing drug-like properties such as membrane permeability and metabolic stability.

The synthesis of CAS No. 1354963-26-0 involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often explore its derivatives to enhance selectivity and potency against specific biological targets. For instance, modifications to the oxazole or pyridine rings can yield compounds with improved pharmacokinetic profiles. This adaptability makes it a valuable scaffold in the design of next-generation therapeutics.

From an industrial perspective, 6-cyclopropyl-3-(propan-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxamide is also relevant in agrochemical applications. Its structural motifs are found in pesticides and herbicides, where heterocyclic compounds play a pivotal role in targeting plant pathogens. The carboxamide group, in particular, is known to interact with enzymes involved in pest metabolism, making it a candidate for sustainable crop protection solutions.

In the context of AI-driven drug discovery, this compound exemplifies the synergy between computational modeling and synthetic chemistry. Machine learning algorithms can predict its binding modes and optimize its structure for specific applications, reducing the time and cost associated with traditional trial-and-error approaches. This aligns with the growing interest in rational drug design and high-throughput screening methodologies.

Environmental and regulatory considerations are also critical when working with CAS No. 1354963-26-0. While it is not classified as a hazardous substance, its derivatives must undergo rigorous testing to ensure compliance with global safety standards. Researchers are increasingly focusing on green chemistry principles to minimize waste and improve the sustainability of its synthesis.

In summary, 6-cyclopropyl-3-(propan-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxamide represents a promising avenue for innovation in both pharmaceuticals and agrochemicals. Its structural complexity and functional group diversity make it a compelling subject for ongoing research, particularly in the realms of targeted therapy and sustainable agriculture. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in human health and food security.